Cas no 34841-11-7 (Methyl 2-methoxy-5-nitrobenzoate)

Methyl 2-methoxy-5-nitrobenzoate Properties

Names and Identifiers

• Methyl 2-methoxy-5-nitrobenzoate
• 2-Methoxy-5-nitrobenzoic Acid Methyl Ester
• methyl 5-nitro-2-methoxybenzoate
• 2-Methoxy-5-nitro-benzoesaeure-methylester
• 5-Nitro-o-anisic Acid Methyl Ester
• methyl 2-methoxy-5-nitrobenzenoate
• Methyl 5-Nitro-o-anisate
• methyl-2-methoxy-5-nitrobenzoate
• Methylaether-5-nitro-salicylsaeuremethylester
• methyl2-methoxy-5-nitrobenzoate
• PubChem14052
• ASISCHEM D13383
• RARECHEM AL BF 0877
• DOBFJVVTBNTGCW-UHFFFAOYSA-N
• STK661605
• SBB014757
• AS01337
• AM84013
• ME
• FT-0628460
• SCHEMBL570064
• s10873
• SCHEMBL18722763
• AKOS000295898
• MFCD00673023
• SY056481
• M1437
• AS-60926
• A6115
• 2-Methoxy-5-nitro-benzoic acid methyl ester
• 34841-11-7
• CS-W015062
• DTXSID40427313
• 2-Methoxy-5-nitrobenzoic Acid Methyl Ester Methyl 5-Nitro-o-anisate 5-Nitro-o-anisic Acid Methyl Ester
• Benzoic acid, 2-methoxy-5-nitro-, methyl ester
• DB-011591
• +Expand

• MDL： MFCD00673023
• InChIKey： DOBFJVVTBNTGCW-UHFFFAOYSA-N
• Inchi： 1S/C9H9NO5/c1-14-8-4-3-6(10(12)13)5-7(8)9(11)15-2/h3-5H,1-2H3
• SMILES： O(C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1C(=O)OC([H])([H])[H])[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.04800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 211.04807239g/mol
• Heavy Atom Count: 15
• Complexity: 249
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 81.4

Experimental Properties

• LogP: 1.91320
• PSA: 81.35000
• Refractive Index: 1.54
• Boiling Point: 350.7°C at 760 mmHg
• Melting Point: 98.0 to 103.0 deg-C
• Flash Point: 168.3°C
• Solubility: Soluble in toluene
• Color/Form: powder
• Solubility: Not determined
• Density: 1.294

Methyl 2-methoxy-5-nitrobenzoate Security Information

• Safety Instruction： S36/37/39
• Risk Phrases：R34
• Dangerous goods sign： Xi
• Hazardous Material transportation number：3261
• Storage Condition：Sealed in dry,Room Temperature

Methyl 2-methoxy-5-nitrobenzoate Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents